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Introduction
The Contingent Replication Assay (CRA) is a powerful cell-based functional screen used to

identify and characterize cis-acting DNA elements, such as enhancers, and to isolate trans-

acting factors, such as signal-transducing molecules, that regulate gene expression. This assay

is particularly valuable in drug discovery and development for validating targets, screening for

compounds that modulate specific signaling pathways, and understanding the mechanisms of

gene regulation.

The core principle of CRA lies in the conditional replication of a plasmid vector. This replication

is made dependent on the activity of a specific cellular process, such as the activation of a

signaling pathway or the presence of a functional enhancer element. The assay typically

utilizes a vector containing a viral origin of replication, most commonly from Simian Virus 40

(SV40), which requires the viral large T-antigen for replication initiation. In the CRA setup, the

expression of the T-antigen is placed under the control of a promoter that is activated by the

cellular event of interest. Consequently, only in cells where the target event occurs will the T-

antigen be produced, leading to the replication of the plasmid.
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This document provides detailed protocols for two major applications of the Contingent

Replication Assay: the identification of transcriptional enhancers and the isolation of signal-

transducing molecules.

Application 1: Identification of Transcriptional
Enhancers
This application of CRA is designed to screen a library of genomic DNA fragments for their

ability to function as transcriptional enhancers.

Experimental Workflow: Enhancer Identification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10757415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasmid Library Construction Transfection and Replication Isolation and Analysis of Replicated Plasmids

Genomic DNA Fragmentation

Ligation into SV40 ori Vector

Transfect into COS-7 Cells

Incubate for 48-72 hours

Plasmid Replication in presence of Enhancer

Harvest Low Molecular Weight DNA (Hirt Extraction)

DpnI Digestion (Digests unreplicated, methylated DNA)

Transform E. coli

Isolate and Sequence Plasmids
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Transcription Factor Activation

c-fos Promoter Activation
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Elk-1 CREB
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SRF

CRE (cAMP Response Element)

c-fos Gene Transcription
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Co-transfection Conditional Replication Isolation and Identification

cDNA Expression Library

Transfect into Host Cells (e.g., NIH 3T3)

Reporter Plasmid (c-fos promoter -> T-antigen) SV40 ori Plasmid Expression of Activating Protein from cDNA

Activation of c-fos Promoter

Expression of T-antigen

Replication of SV40 ori Plasmid

Harvest Low Molecular Weight DNA

Transform E. coli

Isolate and Sequence Plasmids
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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